4-Amino-2-(4-morpholinyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 4-amino-2-morpholin-4-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C9H11N5O/c10-5-7-6-12-9(13-8(7)11)14-1-3-15-4-2-14/h6H,1-4H2,(H2,11,12,13)
• InChI Key: ICZKCFHKBVSIMZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C(=N2)N)C#N
• Molecular Formula: C9H11N5O
• DSSTOX Substance ID: DTXSID50383239
• Molecular Weight: 205.22 g/mol
• CAS No.: 78318-43-1

Description

4-Amino-2-(4-morpholinyl)-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C9H11N5O and its molecular weight is 205.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalyst in Chemical Synthesis

4-Amino-2-(4-morpholinyl)-5-pyrimidinecarbonitrile has been utilized in various chemical syntheses. For instance, it's used in the synthesis of 4-amino-5-pyrimidinecarbonitriles using ZnO nanoparticles as a catalyst under aqueous conditions, offering advantages like recyclability and remarkable activity (Hekmatshoar et al., 2010). Similarly, CuO microspheres have been employed as a catalyst for synthesizing the same compound, highlighting benefits such as higher yields and mild reaction conditions (Ahmadi et al., 2011).

Anticancer Activity

Research has explored the compound's potential in cancer treatment. A study focused on synthesizing hydrazinopyrimidine-5-carbonitrile derivatives, evaluating their in vitro anticancer activity against various human cancer cell lines. Some compounds showed significant inhibitory effects on cancer cell growth (Cocco et al., 2006).

Antimicrobial Properties

The compound's role in developing antimicrobial agents has been investigated. For instance, a study described the synthesis of novel heterocyclic compounds containing cyclopenta[d]thieno[2,3-b]pyridine and related fused heterocycles. These compounds exhibited promising antibacterial and antifungal activities through in vitro screening (Zaki et al., 2020).

Anti-inflammatory Potential

Research into anti-inflammatory agents has involved the synthesis of diaryl substituted 4-amino-5-pyrimidinecarbonitriles. Some of these compounds have shown potent anti-inflammatory activity in tests, with low gastric ulcerogenic effects, indicating potential for therapeutic applications (Kapupara et al., 2010).

Mechanism of Action

Target of Action

It is known that similar compounds, such as quinazoline and pyrimidine derivatives, have significant biological activities . They have been found to interact with various targets, including enzymes like phosphodiesterase 4B (PDE4B) .

Mode of Action

Similar compounds have been shown to inhibit their targets, leading to various cellular changes . For instance, some pyrimidine derivatives have been found to inhibit PDE4B, an enzyme involved in inflammatory responses .

Biochemical Pathways

For example, inhibition of PDE4B can lead to a decrease in inflammation, as this enzyme plays a crucial role in the inflammatory response .

Result of Action

Similar compounds have been shown to have various effects, such as anti-inflammatory activity, likely due to their inhibition of target enzymes like pde4b .

Safety and Hazards

This section would discuss the safety measures that need to be taken while handling the compound. It would also include details about the compound’s toxicity, flammability, and any other hazards associated with it.

Future Directions

This would involve a discussion on the potential future applications of the compound and any ongoing research in this area.